Cas no 40513-33-5 (2-Heptanone, 3-amino-)

• Product Name: 2-Heptanone, 3-amino-
• CAS No: 40513-33-5
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 326960
• PubChem ID: 409945
• Update Time: 2025-04-19

2-Heptanone, 3-amino- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 3-amino-
• 2-Heptanone, 3-amino- (9CI)
• 3-aminoheptan-2-one
• SCHEMBL10171694
• DTXSID20328410
• AKOS005604031
• 40513-33-5

• Inchi： 1S/C7H15NO/c1-3-4-5-7(8)6(2)9/h7H,3-5,8H2,1-2H3
• InChI Key： WVUZKKYXJLYJEC-UHFFFAOYSA-N
• SMILES： O=C(C)C(CCCC)N

Computed Properties

• Exact Mass: 129.115
• Monoisotopic Mass: 129.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1Ų